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For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview and detailed protocols for the

utilization of L-368,899, a potent and selective non-peptide oxytocin receptor (OTR) antagonist,

in murine fear conditioning experiments. This document outlines the methodologies for

assessing the role of the oxytocinergic system in fear memory acquisition, consolidation, and

extinction.

Introduction
L-368,899 is a valuable pharmacological tool for investigating the endogenous functions of

oxytocin. By blocking the oxytocin receptor, researchers can elucidate the contributions of this

neuropeptide system to the complex processes underlying fear and anxiety. Fear conditioning

is a widely used behavioral paradigm to study associative learning and memory, where a

neutral stimulus becomes associated with an aversive event, leading to a fear response,

typically measured as freezing behavior.

Data Presentation
The following tables summarize the reported effects of L-368,899 on freezing behavior in

various fear conditioning paradigms. It is important to note that the effects can be dose-

dependent and vary based on the specific timing of administration and the fear conditioning

protocol employed.
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Table 1: Effect of L-368,899 on Fear Memory Acquisition

Fear
Conditioning
Paradigm

Species
Dose (mg/kg,
IP)

Administration
Time

Effect on
Freezing (%)

Observational

Fear
Mouse 5

30 min pre-

observation

Reduced

freezing

Observational

Fear
Mouse 10

30 min pre-

observation

Reduced

freezing

Contextual Fear Rat 5
1 hr pre-

conditioning

No significant

effect

Table 2: Effect of L-368,899 on Fear Memory Consolidation

Fear
Conditioning
Paradigm

Species
Dose (mg/kg,
IP)

Administration
Time

Effect on
Freezing (%)

Contextual Fear Rat Not specified Post-training

Recent studies

suggest no

impairment[1]

Table 3: Effect of L-368,899 on Fear Extinction

Fear
Conditioning
Paradigm

Species
Dose (mg/kg,
IP)

Administration
Time

Effect on
Freezing (%)

Cued Fear Rat Not specified
Pre-extinction

training

Data not

available

Contextual Fear Rat Not specified
Pre-extinction

training

Data not

available
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Experimental Protocols
Materials and Reagents

L-368,899 hydrochloride (Tocris, Cayman Chemical, or equivalent)

Sterile 0.9% saline solution

Vehicle (e.g., saline)

Experimental animals (e.g., C57BL/6 mice, 8-12 weeks old)

Fear conditioning apparatus with a grid floor for foot shocks, a speaker for auditory cues, and

a video recording system.

Novel context for cued fear testing.

70% Ethanol for cleaning.

L-368,899 Preparation
L-368,899 hydrochloride is soluble in water and saline.

Prepare a stock solution of L-368,899 in sterile 0.9% saline. For example, to achieve a 1

mg/ml stock solution, dissolve 10 mg of L-368,899 in 10 ml of saline.

Vortex until fully dissolved.

Prepare fresh solutions on the day of the experiment or store aliquots at -20°C for short-term

storage. Avoid repeated freeze-thaw cycles.

Protocol 1: Cued Fear Conditioning
Day 1: Habituation & Conditioning

Habituation: Place the mouse in the conditioning chamber for 2-3 minutes to acclimate.

Conditioning:
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Present a neutral conditioned stimulus (CS), typically an auditory tone (e.g., 2800 Hz, 85

dB), for 20-30 seconds.

During the final 2 seconds of the CS presentation, deliver a mild foot shock (unconditioned

stimulus, US), for example, 0.5-0.7 mA for 2 seconds.

Repeat the CS-US pairing 2-3 times with an inter-trial interval (ITI) of 1-2 minutes.

Leave the mouse in the chamber for an additional 30-60 seconds after the final pairing.

L-368,899 Administration (for studying acquisition): Administer L-368,899 (e.g., 5 or 10

mg/kg, IP) or vehicle 30 minutes before placing the mouse in the conditioning chamber.

Day 2: Contextual Fear Testing

Place the mouse back into the same conditioning chamber for 5 minutes without presenting

the CS or US.

Record the percentage of time the mouse spends freezing.

Day 3: Cued Fear Testing

Place the mouse in a novel context (different shape, flooring, and odor) to minimize

contextual fear.

Allow the mouse to habituate to the novel context for 2-3 minutes.

Present the auditory CS for 3 minutes without the US.

Record the percentage of time the mouse spends freezing during the CS presentation.

L-368,899 Administration (for studying extinction): Administer L-368,899 or vehicle 30

minutes before the cued fear test.

Protocol 2: Contextual Fear Conditioning
Day 1: Conditioning

Place the mouse in the conditioning chamber.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1673721?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Allow a 2-3 minute habituation period.

Deliver 2-3 mild foot shocks (e.g., 0.5-0.7 mA, 2 seconds) with a 1-2 minute inter-shock

interval. No discrete cue is presented.

Leave the mouse in the chamber for an additional 30-60 seconds after the final shock.

L-368,899 Administration (for studying acquisition): Administer L-368,899 (e.g., 5 mg/kg, IP)

or vehicle 1 hour before placing the mouse in the conditioning chamber.[2]

Day 2: Contextual Fear Testing

Place the mouse back into the same conditioning chamber for 5 minutes.

Record the percentage of time the mouse spends freezing.

L-368,899 Administration (for studying consolidation): Administer L-368,899 or vehicle

immediately after the conditioning session on Day 1. Recent findings suggest peripheral

administration of L-368,899 may not impair contextual fear memory consolidation.[1]

L-368,899 Administration (for studying extinction): Administer L-368,899 or vehicle 30

minutes before the contextual fear test on Day 2.
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Caption: Oxytocin Receptor Signaling Pathway in Fear Memory.
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Caption: Experimental Workflow for L-368,899 in Fear Conditioning.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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